Betamethasone 9,11-Epoxide 17,21-Dipropionate Betamethasone 9,11-Epoxide 17,21-Dipropionate Beclomethasone Dipropionate Impurity J is an analogue of Beclomethasone Dipropionate.
Brand Name: Vulcanchem
CAS No.: 66917-44-0
VCID: VC21353090
InChI: InChI=1S/C28H36O7/c1-6-23(31)33-15-21(30)27(35-24(32)7-2)16(3)12-20-19-9-8-17-13-18(29)10-11-25(17,4)28(19)22(34-28)14-26(20,27)5/h10-11,13,16,19-20,22H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,22-,25-,26-,27-,28+/m0/s1
SMILES: CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
Molecular Formula: C28H36O7
Molecular Weight: 484.6 g/mol

Betamethasone 9,11-Epoxide 17,21-Dipropionate

CAS No.: 66917-44-0

Cat. No.: VC21353090

Molecular Formula: C28H36O7

Molecular Weight: 484.6 g/mol

Purity: > 95%

* For research use only. Not for human or veterinary use.

Betamethasone 9,11-Epoxide 17,21-Dipropionate - 66917-44-0

Specification

CAS No. 66917-44-0
Molecular Formula C28H36O7
Molecular Weight 484.6 g/mol
IUPAC Name [2-oxo-2-[(1S,2S,10S,11S,13S,14R,15S,17S)-2,13,15-trimethyl-5-oxo-14-propanoyloxy-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-14-yl]ethyl] propanoate
Standard InChI InChI=1S/C28H36O7/c1-6-23(31)33-15-21(30)27(35-24(32)7-2)16(3)12-20-19-9-8-17-13-18(29)10-11-25(17,4)28(19)22(34-28)14-26(20,27)5/h10-11,13,16,19-20,22H,6-9,12,14-15H2,1-5H3/t16-,19-,20-,22-,25-,26-,27-,28+/m0/s1
Standard InChI Key BWSCDDHHJUGBSQ-XHYJHYNESA-N
Isomeric SMILES CCC(=O)OCC(=O)[C@]1([C@H](C[C@@H]2[C@@]1(C[C@H]3[C@@]4([C@H]2CCC5=CC(=O)C=C[C@@]54C)O3)C)C)OC(=O)CC
SMILES CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
Canonical SMILES CCC(=O)OCC(=O)C1(C(CC2C1(CC3C4(C2CCC5=CC(=O)C=CC54C)O3)C)C)OC(=O)CC
Appearance White to Off-White Solid
Melting Point 143-145°C

Introduction

Chemical Identity and Structural Characteristics

Betamethasone 9,11-Epoxide 17,21-Dipropionate is a steroidal compound with CAS registry number 66917-44-0. It is also known by several synonyms including Beclomethasone Impurity J, Betamethasone Dipropionate EP Impurity F, and 9β,11β-Epoxybetamethasone dipropionate . The compound features a characteristic epoxide ring at positions 9 and 11 of the steroid nucleus, along with propionate ester groups at positions 17 and 21.

Molecular Information

The compound has a molecular formula of C28H36O7 with a molecular weight of 484.58124 g/mol . Its IUPAC name is (9β,11β,16β)-9,11-Epoxy-16-methyl-17,21-bis(1-oxopropoxy)pregna-1,4-diene-3,20-dione . This complex nomenclature precisely reflects its structural configuration with specific stereochemistry at the 9β, 11β, and 16β positions, which is critical for its recognition as a specific pharmaceutical impurity.

Chemical Structure Specifics

The compound represents a modified betamethasone structure containing:

  • A characteristic pregna-1,4-diene-3,20-dione steroid nucleus

  • An epoxide bridge between positions 9 and 11 (9β,11β-configuration)

  • A methyl group at position 16 (16β-configuration)

  • Two propionate ester groups at positions 17 and 21

This specific structural arrangement classifies it as a known impurity in pharmaceutical preparations of both betamethasone dipropionate and beclomethasone dipropionate, which are widely used corticosteroids .

Physical and Chemical Properties

Betamethasone 9,11-Epoxide 17,21-Dipropionate exhibits specific physical and chemical properties that are important for its identification, handling, and application in pharmaceutical analysis.

Physical Properties

Table 1 summarizes the key physical properties of Betamethasone 9,11-Epoxide 17,21-Dipropionate.

PropertyValueNotes
Physical FormSolidWhite to off-white powder
Melting Point143-145°CExperimentally determined
Boiling Point597.7±50.0°CPredicted value
Density1.24±0.1 g/cm³Predicted value
AppearanceWhite to Off-WhiteCharacteristic of pure form

These physical characteristics are essential for quality control assessment and confirmation of identity in analytical procedures .

Chemical Properties and Stability

Role in Pharmaceutical Analysis

Betamethasone 9,11-Epoxide 17,21-Dipropionate serves important analytical functions in pharmaceutical quality control and regulatory compliance.

Reference Standard Applications

The compound is primarily used as a reference standard in pharmaceutical analysis with several specific applications:

  • Analytical method development for corticosteroid preparations

  • Method validation (AMV) for quality control procedures

  • Quality control (QC) testing for Abbreviated New Drug Applications (ANDA)

  • Impurity profiling in commercial production of betamethasone and beclomethasone products

These applications underscore its importance in ensuring the quality, safety, and efficacy of corticosteroid pharmaceutical products.

Regulatory Significance

As an identified impurity in European Pharmacopoeia (EP), Betamethasone 9,11-Epoxide 17,21-Dipropionate has specific regulatory importance:

  • Designated as Betamethasone Dipropionate EP Impurity F

  • Also known as Beclomethasone Dipropionate EP Impurity J

  • Required for comprehensive impurity profiling of corticosteroid products

This dual designation highlights its relevance in quality control for two major pharmaceutical corticosteroids, requiring manufacturers to monitor and control its levels in final drug products.

Chemical Relationships and Context

Understanding the relationship between Betamethasone 9,11-Epoxide 17,21-Dipropionate and related corticosteroids provides important context for its significance.

Relationship to Parent Compounds

The compound is structurally related to two major pharmaceutical corticosteroids:

  • Betamethasone dipropionate - A potent synthetic glucocorticoid used in various dermatological preparations for treating inflammatory and pruritic manifestations of corticosteroid-responsive dermatoses .

  • Beclomethasone dipropionate - A potent synthetic corticosteroid with anti-inflammatory properties, primarily used in inhalers for asthma treatment, nasal sprays for allergic rhinitis, and topical formulations for skin conditions .

The epoxide formation at positions 9,11 represents a potential transformation that may occur during synthesis, manufacturing, or storage of these medications, making its monitoring essential for quality control.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator